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Compound Focus: 2-Cycloocten-1-one

CAS No.: 1728-25-2

Cat. No.: S678875

Chemical Profile of 2-Cycloocten-1-one [1]

e CAS Number: 23202-10-0

e Molecular Formula: C8H120

e Molecular Weight: 124.18 g/mol

e Boiling Point: 195 - 197 °C

¢ Description: It is a cyclic unsaturated ketone.

The primary goal of purifying 2-Cycloocten-1-one is typically to remove synthetic by-products or

decomposition impurities to obtain a high-purity material for subsequent reactions, like catalytic epoxidation

[2] [1].

Potential Purification Methods and Strategies

Based on its physical properties, the most suitable purification technique is recrystallization. Distillation

may also be feasible given its known boiling point.

1. Recrystallization This is the most common method for purifying solid compounds and works based on

differential solubility in hot versus cold solvent [3] [4] [5].

Workflow for Purification via Recrystallization
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2. Distillation This method is suitable for purifying liquids based on differences in boiling points [1].

e Technique: Simple or fractional distillation.

¢ Reported Boiling Point: 195 - 197 °C [1]. This is the key parameter to guide your distillation setup.

¢ Application: Use this method if your crude product is a liquid, or if initial tests show recrystallization
is unsuitable.

Troubleshooting Common Issues

Here are solutions to common problems you might face during purification.

Problem Possible Cause Solution

No crystal Solution is not saturated; solvent  Concentrate solution by boiling off excess

formation too much [4] [5] solvent; use anti-solvent [3].

Oily product Compound melting or cooling Ensure solvent B.P. < compound M.P,; re-

forming too fast [5] dissolve oil and cool very slowly [5].

Low recovery yield  Excessive solvent used; Reduce solvent volume; extend ice bath
incomplete crystallization [5] time to >30 min [4] [5].

Poor purity after Crystals grown too fast; Cool solution more slowly to form larger,

purification impurities trapped [4] purer crystals [4] [5].

Frequently Asked Questions

Q1: How do I choose the best solvent for recrystallizing 2-Cycloocten-1-one? Al: An ideal solvent
should not dissolve the compound at room temperature but dissolve it well in hot solvent [4] [5]. Test small
amounts in potential solvents. A solvent pair like ethyl acetate and hexane is often a good starting point for

molecules of this nature [5].
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Q2: My product is a liquid. Can I still purify it? A2: Yes. You can attempt distillation given its known
boiling point of 195-197 °C [1]. Alternatively, you can try to solidify it for recrystallization using the oil

purification method outlined in the troubleshooting guide.

Q3: How can I confirm the purity of my purified 2-Cycloocten-1-one? A3:

¢ Melting Point: A sharp melting point is a good initial indicator of purity.

¢ Analytical Chromatography: HPLC is a highly effective method. Start with a common C18 column
and a mobile phase like acetonitrile-water [6] [7]. A pure compound will show a single, sharp peak.

¢ NMR Spectroscopy: Compare the 1H NMR spectrum of your purified material to a known reference
spectrum [8]. Pure compounds show clean, expected signals and integrations.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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